Cas no 120337-33-9 (2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-
• CAS No: 120337-33-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 191771
• PubChem ID: 3078200
• Update Time: 2025-04-19

2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-
• 5-ethyl-2,3-dihydro-1H-1,5-benzodiazepin-4-one
• HSZLNPJAFSBTOE-UHFFFAOYSA-N
• Oprea1_356695
• DTXSID10152807
• BRN 5532774
• AKOS025120517
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-1-ethyl-
• 1,3,4,5-Tetrahydro-1-ethyl-2H-1,5-benzodiazepin-2-one
• SCHEMBL5234944
• 120337-33-9
• 1-Ethyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

• Inchi： 1S/C11H14N2O/c1-2-13-10-6-4-3-5-9(10)12-8-7-11(13)14/h3-6,12H,2,7-8H2,1H3
• InChI Key： HSZLNPJAFSBTOE-UHFFFAOYSA-N
• SMILES： O=C1CCNC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 411.7°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.538
• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines